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Compound of Interest

Compound Name: Tetracaine

Cat. No.: B1683103 Get Quote

Technical Support Center: Tetracaine
Hydrochloride Powder
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling Tetracaine hydrochloride powder.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for Tetracaine hydrochloride powder?

A1: Tetracaine hydrochloride powder should be stored in a cool, dry, and well-ventilated place.

[1][2][3][4] It is recommended to keep the container tightly closed and protected from light.[3][5]

[6] The powder is hygroscopic, meaning it absorbs moisture from the air, so storage in a

desiccator or with a desiccant is advisable to prevent clumping and degradation.[5][7]

Q2: What is the recommended storage temperature for Tetracaine hydrochloride powder?

A2: The recommended storage temperature is between 2°C and 8°C (36°F and 46°F).[5][6]

Some sources may indicate storage at a controlled room temperature of 15-30°C, but for long-

term stability, refrigeration is preferred.[7] Avoid freezing the powder.[6][8]

Q3: What are the signs of degradation in Tetracaine hydrochloride powder or solutions?
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A3: For the powder, any change in color from its typical white, crystalline appearance or any

clumping may indicate moisture absorption and potential degradation.[2][7] For solutions, the

presence of crystals, cloudiness, or discoloration are signs of degradation and the solution

should not be used.[6] Solutions can undergo slow hydrolysis, leading to the precipitation of p-

butylaminobenzoic acid crystals.[6]

Q4: What personal protective equipment (PPE) is required when handling Tetracaine
hydrochloride powder?

A4: When handling Tetracaine hydrochloride powder, a comprehensive PPE strategy is

required.[9] This includes:

Eye Protection: Safety glasses with side-shields or goggles are essential.[1][9][10] A face

shield may be necessary for operations with a higher risk of dust generation.[1][9]

Hand Protection: Wear suitable impervious gloves, such as nitrile gloves.[7][9][11] Gloves

must be inspected before use.

Body Protection: A lab coat is required.[9][10][11] For situations with a higher risk of

exposure, a complete suit protecting against chemicals may be necessary.[1][9]

Respiratory Protection: If a risk assessment indicates it is necessary, use an approved air-

purifying respirator, such as a type N99 (US) or type P2 (EN 143) respirator.[1][9] Handling

should be done in a well-ventilated area, preferably in a chemical fume hood.[1][9][10]
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Issue Possible Cause Solution

Powder has clumped or

appears moist.

Exposure to humidity due to

improper storage. Tetracaine

hydrochloride is hygroscopic.

[5][7]

Discard the powder as it may

be degraded. In the future,

store in a tightly sealed

container in a dry environment,

preferably with a desiccant.[5]

[7]

Reconstituted solution is

cloudy or contains crystals.

The solution has degraded.

This can be due to hydrolysis,

especially if not stored properly

(e.g., exposed to light or high

temperatures).[6]

Do not use the solution.

Discard it according to

hazardous waste disposal

protocols.[9][12] Prepare a

fresh solution using a new

batch of powder.

Skin or eye irritation after

handling the powder.

Direct contact with the powder.

Tetracaine hydrochloride is

irritating to the eyes and may

cause skin sensitization.[12]

[13]

For skin contact: Immediately

wash the affected area with

soap and plenty of water and

seek medical attention if

irritation develops.[9] For eye

contact: Immediately flush

eyes with plenty of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids, and seek immediate

medical attention.[9]

Difficulty dissolving the powder

in a solvent.

The powder may have

degraded, or the incorrect

solvent or concentration is

being used.

Verify the solubility of

Tetracaine hydrochloride in the

chosen solvent. It is freely

soluble in water and soluble in

ethanol.[7] Ensure the correct

reconstitution protocol is being

followed. If the issue persists,

the powder may be

compromised and should be

discarded.
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Experimental Protocols
Protocol for Reconstitution of Tetracaine Hydrochloride Powder (1% w/v Aqueous Solution)

Materials:

Tetracaine Hydrochloride USP powder

Sterile Water for Injection

Sterile, light-resistant container

Calibrated balance

Spatula

Magnetic stirrer and stir bar (optional)

Procedure:

Preparation: Work in a well-ventilated area or a chemical fume hood and wear appropriate

PPE (lab coat, gloves, and safety glasses).[9][10]

Weighing: Accurately weigh the desired amount of Tetracaine hydrochloride powder. For a

1% (w/v) solution, this would be 10 mg of powder for every 1 ml of the final solution volume.

[10]

Dissolving: In the sterile container, add a small amount of Sterile Water for Injection to the

weighed powder.

Mixing: Mix thoroughly until the powder is completely dissolved. A magnetic stirrer can be

used to facilitate dissolution.

Final Volume: Once fully dissolved, add Sterile Water for Injection to reach the final desired

volume.

Storage: Store the resulting clear solution in a tightly sealed, light-resistant container at a

controlled room temperature or as specified for the intended application.[10]
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Visualizations
Experimental Workflow: Reconstitution of Tetracaine HCl
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2.

Mix until clear solution
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3.

Add Sterile Water to
final volume

4.
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tightly sealed container

5.
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Workflow for reconstituting Tetracaine HCl powder.
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Troubleshooting: Tetracaine HCl Powder Spill

Spill Occurs

Evacuate personnel
to a safe area

Wear appropriate PPE
(respirator, gloves, etc.)

Prevent spill from
entering drains

Sweep up powder without
creating dust

Place in a suitable, closed
container for disposal

Clean the spill area
thoroughly

Dispose of as
hazardous waste

Click to download full resolution via product page

Decision tree for handling a Tetracaine HCl powder spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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